Cas no 2639423-13-3 (3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,5-dimethyl-1H-pyrazol-1-yl]methyl}benzoic acid)

• Product Name: 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,5-dimethyl-1H-pyrazol-1-yl]methyl}benzoic acid
• CAS No: 2639423-13-3
• MF: C₂₈H₂₅N₃O₄
• MW: 467.515806913376
• CID: 5943796
• PubChem ID: 165900601
• Update Time: 2025-05-23

3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,5-dimethyl-1H-pyrazol-1-yl]methyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,5-dimethyl-1H-pyrazol-1-yl]methyl}benzoic acid
• 2639423-13-3
• EN300-650879

• Inchi： 1S/C28H25N3O4/c1-17-26(18(2)31(30-17)15-19-8-7-9-20(14-19)27(32)33)29-28(34)35-16-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-14,25H,15-16H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： YZMYSRGSWJBZQB-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=NN(CC2C=CC=C(C(=O)O)C=2)C=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 467.18450629g/mol
• Monoisotopic Mass: 467.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,5-dimethyl-1H-pyrazol-1-yl]methyl}benzoic acid

Compound CAS No. 2639423-13-3: 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,5-dimethyl-1H-pyrazol-1-yl]methyl}benzoic Acid

The compound with CAS No. 2639423-13-3, named 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,5-dimethyl-1H-pyrazol-1-yl]methyl}benzoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoic acids, which are widely recognized for their versatility in organic synthesis and their role in pharmaceuticals, agrochemicals, and materials science.

The structure of this compound is characterized by a benzoic acid moiety attached to a pyrazole ring via a methylene group. The pyrazole ring is further substituted with a dimethyl group at positions 3 and 5, and an amino group at position 4. The amino group is acylated with a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. This combination of functional groups makes the compound highly reactive and amenable to various chemical transformations.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. The presence of the Fmoc group in this compound suggests its potential use as an intermediate in the synthesis of complex peptides or proteins. Additionally, the dimethyl substitution on the pyrazole ring enhances the compound's stability and may influence its pharmacokinetic properties if used in drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of such compounds, reducing reaction times and improving yields. This approach aligns with the growing trend toward greener and more efficient synthetic methodologies in organic chemistry.

The application of pyrazole derivatives in medicinal chemistry has been extensively explored due to their ability to modulate various biological targets, including kinases, proteases, and ion channels. Recent research has demonstrated that pyrazole-containing compounds can exhibit potent anti-inflammatory, antitumor, and antimicrobial activities. Given its structural complexity and functional diversity, this compound holds promise as a lead molecule for drug discovery programs targeting these therapeutic areas.

Furthermore, the benzoic acid moiety in this compound can serve as a platform for further functionalization. For instance, esterification or amidation reactions can be employed to introduce additional functionalities, such as hydrophilic or lipophilic groups, which are critical for optimizing drug delivery systems. The integration of such modifications could enhance the bioavailability and efficacy of the compound when used in therapeutic applications.

In conclusion, CAS No. 2639423-13-3 represents a sophisticated organic molecule with diverse applications across multiple disciplines. Its unique structure, incorporating both Fmoc protection and pyrazole functionality, positions it as a valuable intermediate in chemical synthesis and a promising candidate for drug development. As research continues to uncover novel synthetic strategies and biological applications for such compounds, their significance in advancing scientific innovation will undoubtedly grow.